Cas no 423769-78-2 (1H-Pyrrole-3-carboxylicacid, 4-acetyl-1-cyclopropyl-2,5-dimethyl-)

• Product name: 1H-Pyrrole-3-carboxylicacid, 4-acetyl-1-cyclopropyl-2,5-dimethyl-
• CAS No: 423769-78-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD03407365
• CID: 328017
• PubChem ID: 2779812

1H-Pyrrole-3-carboxylicacid, 4-acetyl-1-cyclopropyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 4-acetyl-1-cyclopropyl-2,5-dimethyl-
• 4-Acetyl-1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• 4-acetyl-1-cyclopropyl-2,5-dimethylpyrrole-3-carboxylic acid
• AC1MCWDY
• AG-F-50721
• CCG-54378
• CTK1D5450
• MO00624
• MolPort-000-144-986
• SBB096140
• SR-01000643479-1
• NS00097959
• AS-9294
• 1H-Pyrrole-3-carboxylicacid,4-acetyl-1-cyclopropyl-2,5-dimethyl-
• SB62924
• 4-acetyl-1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, AldrichCPR
• FT-0617394
• MFCD03407365
• CS-0323212
• AKOS027380889
• DTXSID10381559
• 423769-78-2

• MDL： MFCD03407365
• Inchi： InChI=1S/C12H15NO3/c1-6-10(8(3)14)11(12(15)16)7(2)13(6)9-4-5-9/h9H,4-5H2,1-3H3,(H,15,16)
• InChI Key： JSEIYOKZAHNTFI-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)C)C(=C(C)N1C2CC2)C(=O)O

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.31
• Boiling Point: 413.5°C at 760 mmHg
• Flash Point: 203.9°C
• Refractive Index: 1.612
• PSA: 59.3
• LogP: 2.34060

1H-Pyrrole-3-carboxylicacid, 4-acetyl-1-cyclopropyl-2,5-dimethyl- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R36/37/38